Cas no 96631-88-8 (Benzonitrile,2-amino-3-(2-aminoethyl)-)

Benzonitrile,2-amino-3-(2-aminoethyl)- structure
96631-88-8 structure
Product Name:Benzonitrile,2-amino-3-(2-aminoethyl)-
CAS No:96631-88-8
MF:C9H11N3
MW:161.203741312027
CID:800477
PubChem ID:13415517
Update Time:2025-04-19

Benzonitrile,2-amino-3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-amino-3-(2-aminoethyl)-
    • AKOS022636266
    • 2-Amino-3-(2-aminoethyl)benzonitrile
    • 96631-88-8
    • DTXSID401289352
    • Inchi: 1S/C9H11N3/c10-5-4-7-2-1-3-8(6-11)9(7)12/h1-3H,4-5,10,12H2
    • InChI Key: UKPYYLUGRREXEU-UHFFFAOYSA-N
    • SMILES: NC1C(C#N)=CC=CC=1CCN

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.8Ų

Benzonitrile,2-amino-3-(2-aminoethyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
Some observations on the formation of 1-hydroxyindoles in the Leimgruber-Batcho indole synthesis
Clark, Robin D.; Repke, David B., Journal of Heterocyclic Chemistry, 1985, 22(1), 121-5

Benzonitrile,2-amino-3-(2-aminoethyl)- Raw materials

Benzonitrile,2-amino-3-(2-aminoethyl)- Preparation Products

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